Cas no 25638-04-4 (Benzoic acid, bromo-)
Benzoic acid, bromo- structure
Product Name:Benzoic acid, bromo-
Benzoic acid, bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, bromo-
- Bromobenzoicacid
- SY003796
- MFCD00002402
- EINECS 201-848-6
- AE-641/00396046
- B0552
- Bromobenzoic acid
- EN300-18290
- Z57825381
- 7WV
- 88-65-3
- NS00039285
- Q21099239
- 2-Bromobenzoic aicd
- UNII-AZ789TZS4L
- DTXSID3038690
- NSC-6976
- Benzoic acid, 2-bromo-
- CS-W018527
- NCGC00336486-01
- PS-5299
- Benzoic acid, o-bromo-
- 2-Bromobenzoic acid, 97%
- AB10300
- AZ789TZS4L
- 2-Bromobenzoic acid, Vetec(TM) reagent grade, 97%
- AB01330856-02
- FT-0600392
- 2-BROMOBENZOIC ACID
- 2-bromo benzoic acid
- W-100394
- AI3-03699
- o-Bromobenzoic acid
- SCHEMBL49806
- BRN 0971266
- InChI=1/C7H5BrO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10
- NSC6976
- ORTHO-BROMOBENZOIC ACID
- 2-Bromobenzoicacid
- NSC 6976
- o-bromobenzoicacid
- AM81263
- STR04298
- AC-3084
- 2-Bromo-benzoic acid
- F3034-0106
- AB00223
- 25638-04-4
- CHEMBL115950
- AKOS000119014
-
- Inchi: 1S/C7H5BrO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)
- InChI Key: XRXMNWGCKISMOH-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 199.94725
- Monoisotopic Mass: 199.947292
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1.701
- Melting Point: 150.0 °C
- Boiling Point: 296.4°Cat760mmHg
- Flash Point: 133.1°C
- PSA: 37.3
Benzoic acid, bromo- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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